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1-Ethoxyhexane safety data sheet research

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Ethoxyhexane

CAS No.: 5756-43-4

Cat. No.: S574568

Chemical Identification and Properties

The table below summarizes the identified properties of 1-Ethoxyhexane (CAS 5756-43-4).

Property Value | Description
Chemical Name 1-Ethoxyhexane [1]
Synonyms Hexane, 1-ethoxy- [1]
CAS Number 5756-43-4 [1]
Molecular Formula CgH180 [1]

Molecular Weight 130.23 g/mol [1]
Physical State No data available [1]
Boiling Point 135.5 °C (at 760 mmHg) [2]
Flash Point 31.2°C[2]

Density 0.78 g/cm3 [2]

Vapor Pressure 9.52 mmHg at 25°C [2]
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Property Value |/ Description

Refractive Index 1.404 [2]

Hazards and Health Effects

The safety data sheet for 1-Ethoxyhexane has numerous data gaps, with no specific hazard classification,
signal word, or pictogram available [1]. The following first aid measures and potential hazards are

recommended based on general handling procedures.

Exposure . .
First Aid Measures

Route

Inhalation Move victim to fresh air. If breathing is difficult, give oxygen. If not breathing, provide
artificial respiration and seek immediate medical attention. Do not use mouth-to-mouth
resuscitation if the chemical was ingested or inhaled [1].

Skin Remove contaminated clothing immediately. Wash skin with soap and plenty of water.

Contact Consult a doctor [1].

Eye Rinse cautiously with pure water for at least 15 minutes. Consult a doctor [1].

Contact

Ingestion Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison Control Center immediately [1].

¢ Irritation Potential: While data is unavailable for 1-Ethoxyhexane, research on similar ethoxylated
surfactants (C12E5) shows that oxidation can significantly increase skin irritation potential,
especially after repeated exposures [3]. This suggests that the irritant properties of 1-Ethoxyhexane
could change over time if not stored properly.

¢ Toxicological Data: Acute toxicity data (oral, inhalation, dermal) for 1-Ethoxyhexane is not
available [1]. There is also no data on carcinogenicity, mutagenicity, reproductive toxicity, or specific
target organ toxicity [1].

Firefighting and Explosion Hazards
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Parameter Information

Suitable Extinguishing Dry chemical, carbon dioxide, or alcohol-resistant foam [1].

Media

Specific Hazards No data available for the substance itself [1].

Flash Point 31.2 °C [2]

Flammability Limits No data available. For reference, n-Hexane has an LFL of 1.1% and a

UFL of 7.5% [4].

Handling, Storage, and Exposure Controls

Experimental Handling Protocols

¢ Ventilation: Handle only in a well-ventilated place [1].
¢ Personal Protection:
o EyelFace Protection: Wear tightly fitting safety goggles with side-shields [1].
o Skin Protection: Wear fire-resistant, impervious clothing and chemical-impermeable gloves [1].
o Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face
respirator [1].
¢ Ignition Control: Use non-sparking tools and prevent fire caused by electrostatic discharge [1].

Storage Conditions

e Store in a tightly closed container in a dry, cool, and well-ventilated place [1].
e Store away from foodstuff containers or incompatible materials (though specific incompatibilities are
not listed) [1].

Exposure Monitoring

¢ No Occupational Exposure Limit (OEL) values are available for 1-Ethoxyhexane [1].

¢ Regulatory Context: OSHA Permissible Exposure Limits (PELS) are often outdated. It is
recommended to consult other limits like NIOSH RELs or ACGIH TLVs, though none exist for this
specific compound [5].

Risk Assessment Workflow
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The significant data gaps for 1-Ethoxyhexane mean a cautious, evidence-based risk assessment strategy is

essential for safe laboratory work. The following diagram outlines the key decision points in this process.
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Start: Assess Risks
for 1-Ethoxyhexane Use

Identify Critical Data Gaps
(Toxicity, OELs, Incompatibilities)

Apply Precautivonary Principle

Use Analogous Data
(e.g., n-Hexane Flammability)

Assume Higher Hazard
for Unverified Endpoints

Monitor Scientific Literature
for New Data
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Regulatory and Disposal Information

¢ Regulatory Status: Based on the available data, 1-Ethoxyhexane does not appear on the ECHA
Candidate List of substances of very high concern [6] nor in the list of substances restricted under
REACH [7]. It is also not listed in several other international inventories [1].
¢ Disposal Considerations:
o Product: The material should be disposed of at a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing. Do not contaminate water, food, or feed [1].
o Contaminated Packaging: Containers can be triple-rinsed and recycled, or punctured and
disposed of in a sanitary landfill [1].

Key Research and Data Limitations for Professionals

The most critical finding is the absence of key toxicological and eco-toxicological data in the safety data

sheet [1]. This requires a highly precautionary approach.

e Addressing Data Gaps: In the absence of substance-specific data, one strategy is to use read-
across from structurally similar chemicals, such as n-Hexane for flammability characteristics [4].
Furthermore, research on oxidized ethoxylated surfactants indicates that the irritant potential of this
class of compounds can increase upon storage, a factor that should be considered for quality control
and handling [3].

¢ Implications of In Vivo Variability: When referencing animal data for other chemicals, be aware of
inherent variability. One analysis of rat acute oral LD50 values found that replicate studies only result
in the same hazard categorization about 60% of the time, with an associated margin of uncertainty
[8]. This underscores the challenge of relying on single-point estimates for safety decisions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b574568#1-ethoxyhexane-safety-

data-sheet-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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